Cas no 1119449-84-1 (4-[(3,5-Dimethylisoxazol-4-yl)methyl]-5-ethylisoxazole-3-carboxylic acid)

• Product Name: 4-[(3,5-Dimethylisoxazol-4-yl)methyl]-5-ethylisoxazole-3-carboxylic acid
• CAS No: 1119449-84-1
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 4680360
• Update Time: 2025-10-29

4-[(3,5-Dimethylisoxazol-4-yl)methyl]-5-ethylisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3,5-dimethylisoxazol-4-yl)methyl]-5-ethylisoxazole-3-carboxylic acid
• 4-((3,5-Dimethylisoxazol-4-yl)methyl)-5-ethylisoxazole-3-carboxylic acid
• STK503232
• BB 0262724
• 4-[(dimethyl-1,2-oxazol-4-yl)methyl]-5-ethyl-1,2-oxazole-3-carboxylic acid
• 4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-5-ethyl-1,2-oxazole-3-carboxylic acid
• 4-[(3,5-Dimethylisoxazol-4-yl)methyl]-5-ethylisoxazole-3-carboxylic acid

• Inchi： 1S/C12H14N2O4/c1-4-10-9(11(12(15)16)14-18-10)5-8-6(2)13-17-7(8)3/h4-5H2,1-3H3,(H,15,16)
• InChI Key： DPORKVGKYHVVCP-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(C(C(=O)O)=N1)CC1C(C)=NOC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Topological Polar Surface Area: 89.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 4-[(3,5-Dimethylisoxazol-4-yl)methyl]-5-ethylisoxazole-3-carboxylic acid

Recent Advances in the Study of 4-[(3,5-Dimethylisoxazol-4-yl)methyl]-5-ethylisoxazole-3-carboxylic acid (CAS: 1119449-84-1)

4-[(3,5-Dimethylisoxazol-4-yl)methyl]-5-ethylisoxazole-3-carboxylic acid (CAS: 1119449-84-1) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a bioactive molecule with applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer research. This research brief aims to summarize the latest findings related to this compound, highlighting its molecular mechanisms, pharmacological properties, and potential clinical applications.

The compound's unique structural features, characterized by the presence of two isoxazole rings, contribute to its ability to interact with specific biological targets. Recent investigations have focused on its role as a modulator of key signaling pathways, particularly those involving inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These studies suggest that 4-[(3,5-Dimethylisoxazol-4-yl)methyl]-5-ethylisoxazole-3-carboxylic acid may serve as a promising scaffold for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, the compound has shown potential in antimicrobial research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential enzymes involved in microbial metabolism. These findings open new avenues for the development of next-generation antibiotics.

Another area of interest is the compound's potential anticancer activity. Preliminary in vitro and in vivo studies have indicated that 4-[(3,5-Dimethylisoxazol-4-yl)methyl]-5-ethylisoxazole-3-carboxylic acid can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. Researchers have identified its interaction with specific oncogenic proteins and signaling pathways as a possible mechanism for its cytotoxic effects. However, further studies are needed to validate these findings and explore its therapeutic window.

The synthesis and optimization of 4-[(3,5-Dimethylisoxazol-4-yl)methyl]-5-ethylisoxazole-3-carboxylic acid have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties and reduced toxicity. Computational modeling and structure-activity relationship (SAR) studies have played a crucial role in guiding these efforts, leading to the identification of key structural modifications that enhance the compound's bioactivity.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound's development.

In conclusion, 4-[(3,5-Dimethylisoxazol-4-yl)methyl]-5-ethylisoxazole-3-carboxylic acid (CAS: 1119449-84-1) represents a versatile and promising candidate for drug discovery. Its multifaceted pharmacological profile, combined with recent advancements in synthetic and medicinal chemistry, positions it as a valuable tool for addressing unmet medical needs. Future research should focus on elucidating its mechanisms of action, optimizing its therapeutic potential, and exploring its applications in combination therapies.